Cas no 1354705-31-9 (4-Iodo-2-methyl-5-nitro-2H-pyrazole-3-carboxylic acid)

• Product Name: 4-Iodo-2-methyl-5-nitro-2H-pyrazole-3-carboxylic acid
• CAS No: 1354705-31-9
• MF: C₅H₄IN₃O₄
• MW: 297.007432937622
• CID: 5188943
• Update Time: 2026-03-05

4-Iodo-2-methyl-5-nitro-2H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methyl-5-nitro-2H-pyrazole-3-carboxylic acid
• 1H-Pyrazole-5-carboxylic acid, 4-iodo-1-methyl-3-nitro-
• 4-iodo-1-methyl-3-nitro-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C5H4IN3O4/c1-8-3(5(10)11)2(6)4(7-8)9(12)13/h1H3,(H,10,11)
• InChI Key： JUNBDIQIHUXZPA-UHFFFAOYSA-N
• SMILES： N1(C)C(C(O)=O)=C(I)C([N+]([O-])=O)=N1

Computed Properties

• Exact Mass: 296.925
• Monoisotopic Mass: 296.925
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2